Cas no 383903-47-7 (4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one)

• Product Name: 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one
• CAS No: 383903-47-7
• MF: C₂₂H₂₃ClN₄O₄
• MW: 442.895424127579
• CID: 5847109
• PubChem ID: 2920146
• Update Time: 2025-07-14

4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-(2-(4-chlorophenoxy)ethyl)piperazin-1-yl)-1-methyl-3-nitroquinolin-2(1H)-one
• 2(1H)-Quinolinone, 4-[4-[2-(4-chlorophenoxy)ethyl]-1-piperazinyl]-1-methyl-3-nitro-
• SR-01000247026-1
• F1092-0503
• 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitroquinolin-2(1H)-one
• 4-[4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl]-1-methyl-3-nitroquinolin-2-one
• Cambridge id 6946093
• AKOS001325687
• UPCMLD0ENAT5747977:001
• SR-01000247026
• Z57315185
• 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one
• Oprea1_177141
• 383903-47-7

• Inchi： 1S/C22H23ClN4O4/c1-24-19-5-3-2-4-18(19)20(21(22(24)28)27(29)30)26-12-10-25(11-13-26)14-15-31-17-8-6-16(23)7-9-17/h2-9H,10-15H2,1H3
• InChI Key： VDJDONHIKKHKRG-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(N2CCN(CCOC3=CC=C(Cl)C=C3)CC2)=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 442.1407829g/mol
• Monoisotopic Mass: 442.1407829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one

Introduction to 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 383903-47-7, specifically named as 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered significant attention in recent years due to its structural complexity and potential therapeutic applications. The nitro-substituted dihydroquinolinone core combined with a piperazine moiety and an ethoxy-chlorophenyl group endows it with unique physicochemical properties that make it a promising candidate for further investigation.

In the realm of chemical biology, the development of novel scaffolds that can modulate biological pathways is of paramount importance. The dihydroquinolinone scaffold, in particular, has been extensively explored for its ability to interact with various biological targets, including enzymes and receptors. The presence of a nitro group at the 3-position of the quinolinone ring not only influences the electronic properties of the molecule but also enhances its potential as an intermediate in synthetic chemistry. This feature has been leveraged in several synthetic strategies to develop more complex derivatives with enhanced biological activity.

The piperazine ring is another critical structural element in this compound, known for its ability to form stable hydrogen bonds and interact with polar residues in protein binding pockets. This characteristic makes it an excellent pharmacophore for designing molecules that can target neurological and cardiovascular disorders. The 4-chlorophenoxyethyl side chain, on the other hand, introduces lipophilicity and further modulates the compound's solubility profile, which is crucial for drug delivery systems. These structural features collectively contribute to the compound's multifaceted potential in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding interactions between this compound and various biological targets. For instance, studies have suggested that the nitro-substituted dihydroquinolinone core may interact with enzymes involved in inflammation pathways, making it a candidate for developing anti-inflammatory agents. Additionally, the piperazine moiety has been shown to modulate neurotransmitter receptors, which could have implications for treating neurological disorders such as depression and anxiety.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the nitro group at the 3-position of the quinolinone ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 4-chlorophenoxyethyl side chain necessitates careful selection of coupling reagents and protecting groups to prevent unwanted side reactions. These synthetic challenges underscore the complexity of developing novel pharmaceuticals but also demonstrate the capabilities of contemporary synthetic methodologies.

In clinical research, the potential therapeutic applications of this compound are being actively explored. Preclinical studies have indicated that derivatives similar to this molecule may exhibit properties suitable for treating conditions such as cancer, autoimmune diseases, and central nervous system disorders. The ability of the dihydroquinolinone scaffold to inhibit specific enzymatic pathways has been particularly promising in oncology research. Furthermore, the interaction between the piperazine ring and neurotransmitter receptors has opened up avenues for developing novel therapeutics in psychiatry and neurology.

The role of CAS number 383903-47-7 in facilitating further research cannot be overstated. It serves as a unique identifier for this compound, allowing researchers worldwide to reference it accurately in their studies. This standardization is crucial for ensuring reproducibility in scientific experiments and for facilitating collaboration across different institutions. As more data becomes available on this molecule's properties and potential applications, its significance in chemical biology is likely to grow even further.

Looking ahead, future research on this compound may focus on optimizing its pharmacokinetic properties through structural modifications. By fine-tuning aspects such as solubility, metabolic stability, and bioavailability, scientists can enhance its therapeutic potential. Additionally, exploring new synthetic routes could reduce production costs and improve scalability, making it more accessible for clinical development. The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, and biological assays—will be essential in realizing these goals.

In conclusion,4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one (CAS no 383903-47-7) stands as a testament to the innovative spirit of modern chemical biology. Its unique structural features offer a rich foundation for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and potential applications,this compound promises to play a significant role in shaping the future of pharmaceutical innovation.